Cas no 2228832-69-5 (1-[2-Methoxy-3-(trifluoromethyl)phenyl]ethane-1,2-diol)

• Product Name: 1-[2-Methoxy-3-(trifluoromethyl)phenyl]ethane-1,2-diol
• CAS No: 2228832-69-5
• MF: C₁₀H₁₁F₃O₃
• MW: 236.187753915787
• CID: 5762182
• PubChem ID: 165632103
• Update Time: 2023-12-26

1-[2-Methoxy-3-(trifluoromethyl)phenyl]ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 2228832-69-5
• 1-[2-methoxy-3-(trifluoromethyl)phenyl]ethane-1,2-diol
• EN300-1942256
• 1-[2-Methoxy-3-(trifluoromethyl)phenyl]-1,2-ethanediol
• 1-[2-Methoxy-3-(trifluoromethyl)phenyl]ethane-1,2-diol

• Inchi： 1S/C10H11F3O3/c1-16-9-6(8(15)5-14)3-2-4-7(9)10(11,12)13/h2-4,8,14-15H,5H2,1H3
• InChI Key： LKYUPMCZAOCHEA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1OC)C(CO)O)(F)F

Computed Properties

• Exact Mass: 236.06602869g/mol
• Monoisotopic Mass: 236.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 339.5±42.0 °C(Predicted)
• pka: 13.16±0.20(Predicted)